(1-phenylbutyl)(pyridin-3-ylmethyl)amine hydrochloride

• IUPAC Name: 1-phenyl-N-(pyridin-3-ylmethyl)butan-1-amine;hydrochloride
• InChI: InChI=1S/C16H20N2.ClH/c1-2-7-16(15-9-4-3-5-10-15)18-13-14-8-6-11-17-12-14;/h3-6,8-12,16,18H,2,7,13H2,1H3;1H
• InChI Key: RFJMMBBZTICDJM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=C1)NCC2=CN=CC=C2.Cl
• Molecular Formula: C16H21ClN2
• Molecular Weight: 276.80 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(1-phenylbutyl)(pyridin-3-ylmethyl)amine hydrochloride" involves complex procedures, such as the condensation of tripodal amines with aldehydes in the presence of metal ions to form Schiff base complexes. For example, the condensation of 3-((4-aminobutyl)(pyridin-2-ylmethyl)amino)propan-1-ol with 2-hydroxy-3-methoxybenzaldehyde in the presence of Zn(II) has been reported, showcasing the intricate steps required to synthesize such compounds (Rezaeivala, 2017).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using techniques such as single-crystal X-ray diffraction. These studies reveal the geometrical configuration of the molecules, including their coordination environments when complexed with metals. For instance, the structural determination of a Zn(II) Schiff base complex derived from a tripodal amine indicated a distorted square pyramidal environment around the Zn(II) ion (Rezaeivala, 2017).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to "(1-phenylbutyl)(pyridin-3-ylmethyl)amine hydrochloride" encompass a range of activities, including Schiff base formation, complexation with metals, and various other organic transformations. These reactions often result in compounds with significant chemical properties, such as fluorescence or phase behavior changes upon complexation (Hiscock et al., 2019).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystalline behavior, are crucial for understanding their potential applications. For example, studies on ligands like 3-phenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine and its complexes have shown unique crystal-to-crystal phase transitions and fluorescence properties, which are influenced by their physical characteristics (Hiscock et al., 2019).

Scientific Research Applications

Synthesis and Structural Analysis

The scientific research around (1-phenylbutyl)(pyridin-3-ylmethyl)amine hydrochloride predominantly focuses on its synthesis, structural characterization, and potential applications in various fields such as coordination chemistry, material science, and catalysis. One aspect of research involves the development of efficient synthetic routes and processes for related compounds, aiming at applications in antibiotic development and understanding the structural intricacies of these molecules through techniques like X-ray diffraction and spectroscopy (Fleck, Mcwhorter, DeKam, & Pearlman, 2003).

Coordination Chemistry and Metal Complexes

Research extends into the exploration of coordination chemistry, where derivatives of (1-phenylbutyl)(pyridin-3-ylmethyl)amine serve as ligands in metal complexes. These studies offer insights into the ligands' coordination modes, metal-ligand interactions, and the resultant complex's structural features. Such complexes are analyzed for their potential in various applications, including catalysis, pharmaceuticals, and material science. An example is the synthesis and characterization of Zn(II) Schiff base complexes, which have been studied for their spectroscopic properties and crystal structures, indicating potential utility in designing new materials with specific functions (Rezaeivala, 2017).

Photophysical Properties and Sensing Applications

Another significant area of application is in the development of sensors and materials with unique photophysical properties. Compounds structurally related to (1-phenylbutyl)(pyridin-3-ylmethyl)amine have been investigated for their fluorescence and emission characteristics, contributing to the development of sensors for metal ions and other analytes. These studies utilize advanced spectroscopic methods to elucidate the mechanisms of ligand-metal interactions and the consequent photophysical behaviors, paving the way for novel sensor materials with high sensitivity and selectivity (Liang, Zhang, Zhu, Duarandin, Young, Geacintov, & Canary, 2009).

Catalysis and Organic Synthesis

The role of (1-phenylbutyl)(pyridin-3-ylmethyl)amine derivatives in catalysis and organic synthesis is another focal point. Researchers have synthesized various complexes and studied their catalytic activities in reactions such as polymerization, cross-coupling, and other organic transformations. These studies not only contribute to the understanding of catalytic mechanisms but also to the development of more efficient and selective catalysts for industrial and pharmaceutical applications (Deeken, Proch, Casini, Braun, Mechtler, Marschner, Motz, & Kempe, 2006).

Biological Applications

In addition to the above, there is interest in exploring the biological applications of (1-phenylbutyl)(pyridin-3-ylmethyl)amine and its derivatives, particularly in the context of antimicrobial and anticancer activities. Research in this area focuses on synthesizing novel compounds and evaluating their biological activities against various bacterial strains and cancer cell lines. These studies aim to contribute to the development of new therapeutic agents with improved efficacy and specificity for treating infectious diseases and cancer (Abdel-megeed, Badr, Azaam, & El‐Hiti, 2012).